(3-fluoropyridin-4-yl)((1R,5S)-3-(pyridin-4-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)methanone

• IUPAC Name: (3-fluoropyridin-4-yl)-(3-pyridin-4-yloxy-8-azabicyclo[3.2.1]octan-8-yl)methanone
• InChI: InChI=1S/C18H18FN3O2/c19-17-11-21-8-5-16(17)18(23)22-12-1-2-13(22)10-15(9-12)24-14-3-6-20-7-4-14/h3-8,11-13,15H,1-2,9-10H2
• InChI Key: ZLVHDBJTDZOORP-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC(CC1N2C(=O)C3=C(C=NC=C3)F)OC4=CC=NC=C4
• Molecular Formula: C18H18FN3O2
• Molecular Weight: 327.4 g/mol
• CAS No.: 2108989-26-8

Description

(3-Fluoropyridin-4-yl)((1R,5S)-3-(pyridin-4-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)methanone is a bicyclic tertiary amine derivative featuring a norbornane-like 8-azabicyclo[3.2.1]octane core. The compound is distinguished by two critical substituents:

• 3-(Pyridin-4-yloxy) group: An oxygen-linked pyridine substituent at the bicyclo[3.2.1]octane C3 position, contributing to hydrogen-bonding interactions and steric effects.

The stereochemistry (1R,5S) is pivotal for conformational stability and target binding, as enantiomeric forms of bicyclic compounds often exhibit divergent biological activities .

Comparison with Similar Compounds

Structural Differences :

• Replaces the 3-fluoropyridin-4-yl group with a non-fluorinated pyridin-4-yl moiety.
• Substitutes the pyridin-4-yloxy group with a methylene (-CH₂-) bridge at C3.

Hypothesized Impact :

• Simplified Sterics : The methylene group reduces steric hindrance compared to the bulkier pyridinyloxy substituent, possibly affecting binding pocket accessibility.

((1R,3s,5S)-3-(Pyrazolo[1,5-a]pyrimidinyl)-8-azabicyclo[3.2.1]octan-8-yl)(triazolyl)methanone

Structural Differences :

• Features a pyrazolo[1,5-a]pyrimidinyl substituent at C3 and a triazolyl group at the methanone position.
• Molecular weight: 587.637 g/mol (significantly higher than the target compound due to extended heterocyclic systems).

Hypothesized Impact :

• Enhanced Target Affinity : The pyrazolo-pyrimidine and triazole groups may engage in π-π stacking or additional hydrogen bonds, improving binding specificity.
• Pharmacokinetic Trade-offs : Increased molecular weight and complexity could reduce oral bioavailability.

Impact of Substituents on Pharmacological Properties

Table 1: Structural and Functional Comparison of Bicyclo[3.2.1]octane Derivatives

Compound	Core Substituent (C3)	Methanone Group	Molecular Weight (g/mol)	Key Features
Target Compound	Pyridin-4-yloxy	3-Fluoropyridin-4-yl	~350–400*	Balanced lipophilicity, hydrogen-bonding capacity, stereochemical precision
Compound	Methylene (-CH₂-)	Pyridin-4-yl	~280–330*	Reduced steric bulk, lower metabolic stability
Compound	Pyrazolo[1,5-a]pyrimidinyl	2H-1,2,3-Triazol-4-yl	587.637	High target affinity, potential solubility challenges

Key Trends :

• Fluorine Substitution : Enhances metabolic stability and modulates electronic properties.
• Oxygen Linkers : Improve solubility but may introduce steric constraints.
• Heterocyclic Expansion : Increases molecular complexity and target engagement at the cost of bioavailability.